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Compound of Interest

Compound Name: 4-Bromocrotonic acid

Cat. No.: B156263 Get Quote

Essential Safety and Handling Guide for 4-
Bromocrotonic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Bromocrotonic acid, ensuring the well-being of laboratory personnel and adherence to safety

protocols. The following procedures are designed to offer clear, step-by-step guidance for

operational and disposal plans.

4-Bromocrotonic acid (CAS No: 13991-36-1) is a corrosive solid that can cause severe skin

burns and serious eye damage.[1] It is also corrosive to metals.[1] Due to its hazardous nature,

strict adherence to the following personal protective equipment (PPE) and handling protocols is

mandatory.

Hazard Identification and Classification
A summary of the hazard information for 4-Bromocrotonic acid is provided in the table below.
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Hazard Class GHS Hazard Statement

Corrosive to Metals H290: May be corrosive to metals[1]

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage[1][2]

Serious Eye Damage/Eye Irritation H318: Causes serious eye damage[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling 4-Bromocrotonic acid to prevent

contact with skin, eyes, and the respiratory system.

Hand Protection
Due to the corrosive nature of 4-Bromocrotonic acid, selecting the appropriate gloves is

critical. While specific permeation data for 4-Bromocrotonic acid is not readily available,

recommendations are based on its properties as a halogenated carboxylic acid. Nitrile gloves

are suitable for protection against weak acids; however, their resistance to halogenated

hydrocarbons can be poor.[3][4] Therefore, for extended contact or handling of concentrated

solutions, more robust protection is advised.

Glove Material
Recommendation for Handling 4-
Bromocrotonic Acid

Primary Gloves (Inner Layer)
Thin (e.g., 5-mil) disposable nitrile gloves for

splash protection and dexterity.[4]

Secondary Gloves (Outer Layer)

Thicker, chemical-resistant gloves such as Butyl

rubber or Neoprene should be worn over the

primary nitrile gloves, especially when handling

larger quantities or for prolonged tasks.[5][6]

Important: Always inspect gloves for any signs of degradation or perforation before and during

use. If contact with the chemical occurs, remove and replace gloves immediately.[7]

Eye and Face Protection
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To protect against splashes and airborne particles, the following should be worn:

Chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[8]

A face shield should be worn in addition to goggles when there is a significant risk of

splashing.[7][9]

Skin and Body Protection
A lab coat is the minimum requirement for body protection.[10]

For tasks with a higher risk of splashing or when handling larger quantities, an impervious

apron and sleeves or a chemical-resistant coverall should be worn.[7]

Ensure that footwear is non-perforated and provides full coverage.

Respiratory Protection
Work with 4-Bromocrotonic acid should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood, to minimize inhalation of dust or vapors.[1][11] If there is

a potential for inhalation exposure, particularly if the material is a dust, a respirator is

necessary.

Situation Recommended Respirator

Handling solid/powder form with potential for

dust generation

An N95-rated disposable particulate respirator

with an added carbon layer for nuisance levels

of acid gases.[9]

Potential for vapor exposure
A full-face respirator with cartridges suitable for

organic vapors and acid gases.[7][10]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the essential steps for safely handling 4-Bromocrotonic acid
in a laboratory setting.
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Disposal Plan
Proper segregation and disposal of 4-Bromocrotonic acid waste are crucial to prevent

environmental contamination and ensure safety. As a halogenated organic compound, it must

be disposed of as hazardous waste.[12]

Waste Segregation and Collection
Dedicated Waste Container: Use a designated, properly labeled, and sealed container for all

4-Bromocrotonic acid waste. The container should be made of a material compatible with

corrosive and halogenated organic compounds.

Segregation: Do not mix halogenated organic waste with non-halogenated waste streams.[1]

[11][12] This is critical for proper disposal and can impact disposal costs.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Waste 4-Bromocrotonic Acid".[1]

Spill Cleanup
In the event of a small spill within a chemical fume hood:

Alert Personnel: Inform others in the immediate area.

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.[1]

Collection: Carefully collect the absorbed material and place it in the designated hazardous

waste container.

Decontamination: Clean the spill area with soap and water.

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.

Final Disposal
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Dispose of the waste container through your institution's hazardous waste management

program.

Never dispose of 4-Bromocrotonic acid or its containers in the regular trash or down the

drain.[2][13]

Contaminated PPE, such as gloves and disposable lab coats, should also be disposed of as

hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156263#personal-protective-equipment-for-handling-
4-bromocrotonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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